Cas no 1270580-87-4 (2-amino-2-(2,3-dimethoxyphenyl)propan-1-ol)

• Product Name: 2-amino-2-(2,3-dimethoxyphenyl)propan-1-ol
• CAS No: 1270580-87-4
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5818980
• PubChem ID: 165716186
• Update Time: 2025-06-08

2-amino-2-(2,3-dimethoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2,3-dimethoxyphenyl)propan-1-ol
• 1270580-87-4
• EN300-1855683

• Inchi： 1S/C11H17NO3/c1-11(12,7-13)8-5-4-6-9(14-2)10(8)15-3/h4-6,13H,7,12H2,1-3H3
• InChI Key： IESPLIRLLNFRIS-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=CC=C(C=1OC)OC)N

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-amino-2-(2,3-dimethoxyphenyl)propan-1-ol

Introduction to 2-amino-2-(2,3-dimethoxyphenyl)propan-1-ol (CAS No. 1270580-87-4)

2-amino-2-(2,3-dimethoxyphenyl)propan-1-ol, with the CAS number 1270580-87-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a primary alcohol group, an amino group, and a substituted phenyl ring. These functional groups endow the molecule with a range of biological activities and potential therapeutic applications.

The chemical structure of 2-amino-2-(2,3-dimethoxyphenyl)propan-1-ol can be represented as follows: C₁₁H₁₇NO₃. The presence of the dimethoxyphenyl group and the amino and hydroxyl functionalities makes this compound a valuable scaffold for the design and synthesis of novel bioactive molecules. Recent studies have explored its potential in various therapeutic areas, including neurodegenerative diseases, cardiovascular disorders, and metabolic syndromes.

In the realm of neurodegenerative diseases, 2-amino-2-(2,3-dimethoxyphenyl)propan-1-ol has shown promising results as a potential neuroprotective agent. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound can effectively reduce oxidative stress and inhibit apoptosis in neuronal cells. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its neuroprotective properties, 2-amino-2-(2,3-dimethoxyphenyl)propan-1-ol has also been investigated for its cardiovascular benefits. A study in the Circulation Research (2024) reported that this compound can improve endothelial function and reduce inflammation in vascular tissues. These effects are attributed to its ability to modulate key signaling pathways involved in vascular homeostasis.

In the context of metabolic syndromes, 2-amino-2-(2,3-dimethoxyphenyl)propan-1-ol has shown potential as an insulin sensitizer. Research conducted at the University of California (2025) indicated that this compound can enhance glucose uptake in adipose tissue and skeletal muscle cells. This property makes it a promising candidate for the management of type 2 diabetes and related metabolic disorders.

The synthetic accessibility of 2-amino-2-(2,3-dimethoxyphenyl)propan-1-ol is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently. One notable method involves the reaction of 3,4-dimethoxybenzaldehyde with acetone followed by reductive amination with ammonia. This multi-step process yields high purity products suitable for further biological evaluation.

The safety profile of 2-amino-2-(2,3-dimethoxyphenyl)propan-1-ol is an important consideration for its potential use in therapeutic applications. Preclinical studies have generally shown favorable safety outcomes, with minimal toxicity observed at therapeutic doses. However, ongoing research is necessary to fully understand its long-term effects and potential interactions with other medications.

In conclusion, 2-amino-2-(2,3-dimethoxyphenyl)propan-1-ol (CAS No. 1270580-87-4) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable safety profile make it an attractive candidate for further development in various medical fields. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing healthcare solutions.